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Compound of Interest

Compound Name: Diethyl pimelate

Cat. No.: B1583745

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of diethyl pimelate, detailing its
physicochemical properties, synthesis, and applications as both a fragrance component and a
versatile intermediate in chemical synthesis. The protocols provided are intended for use by
qualified professionals in a laboratory setting.

Physicochemical Properties and Safety Information

Diethyl pimelate (CAS No. 2050-20-6) is a diester of pimelic acid and ethanol.[1] It is a
colorless liquid with a characteristic fruity and floral aroma.[1]

Table 1: Physicochemical Properties of Diethyl Pimelate
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Property Value Reference(s)
Molecular Formula C11H2004 [2]

Molecular Weight 216.27 g/mol [2]
Appearance Clear, colorless liquid [11[3]

Odor Fruity, floral [1]

Boiling Point 267.6 °C at 760 mmHg; 149 °C 3141

at 18 Torr
Melting Point -24 °C [3]
Density 0.9928 g/cm? at 20 °C [4]

Refractive Index (n2°/D)

1.430

[3]

Slightly soluble in water (1.97

Solubility g/L); soluble in organic [11[3]
solvents
Flash Point 117.4 °C [3]
. Stable under normal
Stability [1]

temperatures and pressures

Table 2: Identifiers and Synonyms for Diethyl Pimelate

Identifier Value

CAS Number 2050-20-6

EINECS Number 218-083-9

PubChem CID 16300

Synonyms Diethyl heptanedioate, Heptanedioic acid diethyl

ester, Pimelic acid diethyl ester

Safety and Handling: Diethyl pimelate may cause skin and eye irritation.[1][2] It is

recommended to handle this chemical in a well-ventilated area, wearing appropriate personal
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protective equipment (PPE), including safety goggles and gloves.[5] Avoid inhalation of vapors
and direct contact with skin and eyes.[1] Store in a cool, dry place away from incompatible
materials.[5]

Application as a Fragrance Component

Diethyl pimelate's pleasant fruity and floral aroma makes it a valuable component in fragrance
formulations for a variety of consumer products, including perfumes, lotions, and soaps.[1]
Aliphatic esters, in general, are widely used in perfumery to impart fruity and floral notes.[6][7]

[8]°]

Odor Profile: While detailed sensory analysis data by professional perfumers is not readily
available in the public domain, diethyl pimelate is consistently described as having a "fruity"
and "floral" character.[1] Its scent can be further characterized by gas chromatography-
olfactometry (GC-O) to identify specific odor nuances.

Use in Formulations: The exact concentration of diethyl pimelate in a fragrance formulation
will depend on the desired olfactory effect and the other components of the blend. As with other
aliphatic esters, it can be used to add a fresh, fruity top or middle note to a fragrance
composition.[6][9]

Protocol 1: Conceptual Workflow for Evaluating Diethyl Pimelate in a Fragrance Base

This protocol outlines a general workflow for incorporating and evaluating a new fragrance
ingredient like diethyl pimelate.

Olfactory Evaluation

eeeeee

Formulation Stability & Performance Testing
Create simple accords incorporate promising accor as -
ith di e ters P e e e Assess stability of the Evaluate performance on
o mee final fragrance oil skin (ongeviy, sllage)

Click to download full resolution via product page

Caption: A conceptual workflow for the evaluation and incorporation of diethyl pimelate into
fragrance formulations.
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Applications in Chemical Synthesis

Diethyl pimelate is a valuable difunctional starting material for a variety of organic synthesis
reactions.[1] Its two ester groups can undergo reactions such as condensation, reduction, and
hydrolysis, making it a versatile building block for more complex molecules, including
macrocycles and polymers.[10][11]

A common method for the synthesis of diethyl pimelate is the Fischer esterification of pimelic
acid with ethanol in the presence of an acid catalyst.

Protocol 2: Fischer Esterification of Pimelic Acid

Reactants & Catalyst

( Acid Catalyst ) /Products & Byproduct\

(e.g., H2SOa4, [EMIiM]HSO4)
(Ethanol (excess) '

' Pimelic Acid =

Click to download full resolution via product page

Diethyl Pimelate

Caption: Reaction scheme for the synthesis of diethyl pimelate via Fischer esterification.
Experimental Details:

o Reactants: Pimelic acid, absolute ethanol, and a catalytic amount of a strong acid (e.qg.,
concentrated sulfuric acid or an acidic ionic liquid like [EmIim]HSOa).

e Procedure:
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o Combine pimelic acid and an excess of absolute ethanol in a round-bottom flask equipped
with a reflux condenser.

o Carefully add the acid catalyst.

o Heat the mixture to reflux and maintain for several hours. The reaction progress can be
monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography
(GO).

o Upon completion, cool the reaction mixture to room temperature.

o The workup procedure typically involves neutralizing the acid catalyst, removing the
excess ethanol by distillation, and extracting the diethyl pimelate with an organic solvent.

o The organic layer is then washed, dried, and the solvent is evaporated to yield the crude
product.

o Purification is achieved by vacuum distillation.

Table 3: Example Reaction Conditions for Diethyl Pimelate Synthesis

Molar Ratio
Temperatur ) .
Catalyst (Ethanol:Ac Time Yield Reference
e
id)
_ 383.15 K
[EmimJHSOs  3:1 5h 96.37% [1]
(110 °C)

Diethyl pimelate can undergo an intramolecular Claisen condensation, known as the
Dieckmann condensation, to form a cyclic 3-keto ester. This reaction is a key step in the
synthesis of five- and six-membered rings.

Protocol 3: Dieckmann Condensation of Diethyl Pimelate
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Caption: Reaction pathway for the Dieckmann condensation of diethyl pimelate.
Experimental Details:

o Reactants: Diethyl pimelate, a strong base (e.g., sodium ethoxide, potassium tert-butoxide),
and an anhydrous solvent (e.g., toluene, THF).

e Procedure:

o Dissolve diethyl pimelate in the anhydrous solvent in a flask equipped with a reflux
condenser and under an inert atmosphere (e.g., nitrogen or argon).

o Add the base portion-wise or as a solution while stirring.
o The reaction mixture is typically heated to reflux to drive the condensation.

o After the reaction is complete, the mixture is cooled, and the resulting salt of the B-keto
ester is neutralized with a dilute acid.

o The product is then extracted with an organic solvent, washed, dried, and purified, usually
by vacuum distillation.

The acyloin condensation of diethyl pimelate involves a reductive coupling of the two ester
groups using metallic sodium to form a cyclic a-hydroxy ketone (an acyloin). This is a powerful
method for the formation of medium to large-sized rings.
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Protocol 4: Acyloin Condensation of Diethyl Pimelate

Diethyl Pimelate 1. Reductive Coupling
Metallic Sodium Enediolate Intermediate

Aprotic Solvent \ Protic Workup \ A

Ge.g., Toluene, Xyleney [(e.g., H20, mild acid) J

2. Protonation

Cycloheptan-1-ol-2-one

Click to download full resolution via product page
Caption: Reaction pathway for the acyloin condensation of diethyl pimelate.
Experimental Details:

» Reactants: Diethyl pimelate, metallic sodium, and a high-boiling aprotic solvent (e.g.,
toluene, xylene).

e Procedure:

o In a flask equipped for high-dilution conditions (to favor intramolecular cyclization), add the
aprotic solvent and finely dispersed metallic sodium.

o Heat the mixture to reflux with vigorous stirring.

o A solution of diethyl pimelate in the same solvent is added slowly over an extended
period to the refluxing sodium dispersion.

o After the addition is complete, the reaction is refluxed for an additional period to ensure
completion.

o The reaction is then cooled, and the excess sodium is carefully quenched (e.g., with
ethanol).
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o A protic workup with water or dilute acid is performed to hydrolyze the enediolate
intermediate.

o The acyloin product is isolated by extraction, followed by purification, typically via
distillation or chromatography.

These protocols and data provide a foundation for the utilization of diethyl pimelate in both
fragrance development and chemical synthesis. Researchers are encouraged to consult the
cited literature for more detailed information and to adapt these procedures as necessary for
their specific applications, always adhering to safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Diethyl Pimelate as a
Fragrance Component and Synthetic Intermediate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1583745#diethyl-pimelate-as-a-
fragrance-component-in-chemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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